Cas no 921790-35-4 (N-3,3-dimethyl-4-oxo-5-(prop-2-en-1-yl)-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl-2-ethoxybenzamide)

• Product Name: N-3,3-dimethyl-4-oxo-5-(prop-2-en-1-yl)-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl-2-ethoxybenzamide
• CAS No: 921790-35-4
• MF: C₂₃H₂₆N₂O₄
• MW: 394.463546276093
• CID: 6216165
• PubChem ID: 40887428
• Update Time: 2025-10-20

N-3,3-dimethyl-4-oxo-5-(prop-2-en-1-yl)-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl-2-ethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-3,3-dimethyl-4-oxo-5-(prop-2-en-1-yl)-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl-2-ethoxybenzamide
• N-[3,3-dimethyl-4-oxo-5-(prop-2-en-1-yl)-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl]-2-ethoxybenzamide
• N-(5-allyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-2-ethoxybenzamide
• N-(3,3-dimethyl-4-oxo-5-prop-2-enyl-2H-1,5-benzoxazepin-7-yl)-2-ethoxybenzamide
• F2262-0228
• 921790-35-4
• AKOS024633259

• Inchi： 1S/C23H26N2O4/c1-5-13-25-18-14-16(11-12-20(18)29-15-23(3,4)22(25)27)24-21(26)17-9-7-8-10-19(17)28-6-2/h5,7-12,14H,1,6,13,15H2,2-4H3,(H,24,26)
• InChI Key： XZTFEULCCQJXEY-UHFFFAOYSA-N
• SMILES： O1C2C=CC(=CC=2N(CC=C)C(C(C)(C)C1)=O)NC(C1C=CC=CC=1OCC)=O

Computed Properties

• Exact Mass: 394.18925731g/mol
• Monoisotopic Mass: 394.18925731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 606
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 67.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines Benzoxazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines

Additional information on N-3,3-dimethyl-4-oxo-5-(prop-2-en-1-yl)-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl-2-ethoxybenzamide

Comprehensive Analysis of N-3,3-dimethyl-4-oxo-5-(prop-2-en-1-yl)-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl-2-ethoxybenzamide (CAS No. 921790-35-4)

The compound N-3,3-dimethyl-4-oxo-5-(prop-2-en-1-yl)-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl-2-ethoxybenzamide, identified by its CAS No. 921790-35-4, represents a significant advancement in the field of medicinal chemistry. This structurally complex molecule belongs to the benzoxazepine class, which has garnered considerable attention due to its potential therapeutic applications. Researchers and pharmaceutical developers are increasingly interested in this compound for its unique pharmacological profile, particularly in targeting specific enzymatic pathways involved in inflammatory and metabolic disorders.

One of the most frequently searched questions regarding CAS No. 921790-35-4 revolves around its synthesis and structural modifications. The compound's core structure, featuring a tetrahydro-1,5-benzoxazepine scaffold, is known for its versatility in drug design. The presence of the 2-ethoxybenzamide moiety further enhances its binding affinity to biological targets, making it a promising candidate for further development. Recent studies have highlighted its potential in modulating key cellular processes, aligning with the growing demand for precision medicine and targeted therapies.

In the context of current trends, the interest in N-3,3-dimethyl-4-oxo-5-(prop-2-en-1-yl)-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl-2-ethoxybenzamide is closely tied to the broader exploration of small-molecule inhibitors and their role in treating chronic diseases. The compound's ability to interact with specific protein targets has sparked discussions in online forums and scientific communities, particularly among researchers investigating kinase inhibitors and GPCR modulators. Its structural features, such as the prop-2-en-1-yl group, offer opportunities for further derivatization, a topic often explored in patent literature and academic publications.

From a biochemical perspective, the benzoxazepine core of CAS No. 921790-35-4 is notable for its stability and bioavailability, two critical factors in drug development. The compound's ethoxybenzamide side chain contributes to its solubility profile, addressing one of the common challenges faced in formulating hydrophobic active pharmaceutical ingredients (APIs). This aspect is particularly relevant given the increasing focus on drug delivery systems and nanotechnology in modern pharmacology.

The pharmacological potential of N-3,3-dimethyl-4-oxo-5-(prop-2-en-1-yl)-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl-2-ethoxybenzamide extends to its possible applications in neurodegenerative research. Recent breakthroughs in understanding protein misfolding and aggregation have led to a surge in searches for compounds capable of modulating these processes. While still in early stages, preliminary data suggests that this molecule may interact with pathways implicated in cognitive health, making it a subject of interest for both academic and industrial researchers.

Another area of growing interest is the compound's potential role in metabolic syndrome management. With global health trends highlighting the rise of obesity-related conditions, the search for novel therapeutic agents has intensified. The structural features of CAS No. 921790-35-4, particularly its dimethyl and oxo groups, suggest possible interactions with metabolic regulators, though comprehensive clinical studies are needed to validate these hypotheses.

In the realm of synthetic chemistry, the preparation of N-3,3-dimethyl-4-oxo-5-(prop-2-en-1-yl)-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl-2-ethoxybenzamide presents interesting challenges that have become a topic of discussion in organic chemistry circles. The construction of its tetrahydro-1,5-benzoxazepine ring system requires careful consideration of protecting group strategies and selective functionalization, aspects that are frequently searched by synthetic chemists working on heterocyclic compounds.

The intellectual property landscape surrounding CAS No. 921790-35-4 reflects its commercial potential. Patent databases show increasing activity related to benzoxazepine derivatives, with particular emphasis on their use as signal transduction modulators. This aligns with the pharmaceutical industry's focus on developing targeted therapies with improved specificity and reduced side effects compared to traditional small-molecule drugs.

From an analytical chemistry standpoint, the characterization of N-3,3-dimethyl-4-oxo-5-(prop-2-en-1-yl)-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl-2-ethoxybenzamide presents unique opportunities for method development. The compound's multiple functional groups and chiral centers make it an interesting subject for advanced spectroscopic techniques and chromatographic separations, topics that frequently appear in analytical chemistry literature and conference proceedings.

Looking ahead, the future research directions for CAS No. 921790-35-4 will likely focus on expanding its structure-activity relationship (SAR) profile. The scientific community is particularly interested in how modifications to its prop-2-en-1-yl or ethoxybenzamide moieties might affect its biological activity and pharmacokinetic properties. These investigations are expected to contribute valuable data to the growing body of knowledge about benzoxazepine-based therapeutics and their potential clinical applications.